N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• IUPAC Name: N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)-2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C22H19N5O2S/c1-14-10-21(29)27-15(13-30-22(27)23-14)11-20(28)25-17-7-3-2-6-16(17)18-12-26-9-5-4-8-19(26)24-18/h2-10,12,15H,11,13H2,1H3,(H,25,28)
• InChI Key: ZQMLOMIYCHGEDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(CSC2=N1)CC(=O)NC3=CC=CC=C3C4=CN5C=CC=CC5=N4
• Molecular Formula: C22H19N5O2S
• Molecular Weight: 417.5 g/mol
• CAS No.: 2320682-81-1

Description

N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C22H19N5O2S and its molecular weight is 417.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Activity

The compound and its related structures have been explored for their potential as antiviral agents. A study by Hamdouchi et al. (1999) focused on 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines, which are structurally related to the compound , examining their use as antirhinovirus agents (Hamdouchi et al., 1999).

Synthesis and Structural Variations

Research by Sundberg et al. (1988) included the synthesis of various substituted 2-aryl imidazo[1,2-a]pyridines, which is a category that encompasses the compound . This study provided insights into the structural modifications and potential applications of these compounds (Sundberg et al., 1988).

Melatonin Receptor Ligands

El Kazzouli et al. (2011) investigated imidazo[1,2-a]pyridines as a novel class of melatonin receptor ligands. The study focused on their affinity for binding on melatonin receptors, indicating potential applications in sleep disorders and circadian rhythm regulation (El Kazzouli et al., 2011).

Antiulcer Agents

A study by Kaminski et al. (1985) described the substituted imidazo[1,2-a]pyridines as a novel class of antiulcer agents. These compounds exhibited both gastric antisecretory and cytoprotective properties, suggesting a unique mechanism of action distinct from traditional histamine (H2) receptor antagonists or prostaglandin analogues (Kaminski et al., 1985).

Insecticidal Properties

Fadda et al. (2017) explored the use of certain heterocycles, including those related to the compound , as insecticidal agents. This research highlighted the potential of these compounds in pest control, particularly against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Imaging Studies using SPECT and PET

Katsifis et al. (2000) and Fookes et al. (2008) conducted studies on imidazo[1,2-a]pyridines for their use in imaging studies, particularly involving the peripheral benzodiazepine receptors. These studies are significant for understanding the localization and function of these receptors in various neurological conditions (Katsifis et al., 2000); (Fookes et al., 2008).

Cytotoxic Activity Against Cancer Cell Lines

Research by Ding et al. (2012) focused on the cytotoxicity of novel compounds bearing the imidazo[2,1-b]thiazole scaffolds against human cancer cell lines. This study provides insights into the potential use of these compounds in cancer treatment (Ding et al., 2012).

Mechanism of Action

Target of Action

Similar compounds, such as imidazo[1,2-a]pyridin-3-yl-acetic acid derivatives, have been found to interact with γ-aminobutyric acid receptors . These receptors play a crucial role in inhibitory neurotransmission in the central nervous system.

Mode of Action

Related compounds, such as zolpidem, which is an imidazo[1,2-a]pyridin-3-yl-acetic acid derivative, exert their effects by blocking γ-aminobutyric acid receptors . This leads to an increase in inhibitory effects in the central nervous system, resulting in sedative and hypnotic effects.

Biochemical Pathways

It can be inferred from related compounds that the γ-aminobutyric acid (gaba) neurotransmission pathway might be affected . Blocking the GABA receptors can lead to an increase in inhibitory signals in the central nervous system.

Result of Action

Based on the potential interaction with γ-aminobutyric acid receptors, it can be inferred that this compound might have sedative and hypnotic effects .